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Compound of Interest

Compound Name: Pentyl valerate

Cat. No.: B1667271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyl valerate, also known as amyl pentanoate, is a fatty acid ester with the chemical formula

C10H20O2.[1][2] It is a colorless liquid widely utilized in the fragrance and flavor industries for

its characteristic fruity aroma.[2] This document provides detailed application notes and

protocols for the use of pentyl valerate in fragrance formulations, intended for researchers,

scientists, and professionals in related fields.

Physicochemical and Olfactory Properties
Pentyl valerate possesses a distinct and pleasant olfactory profile, making it a valuable

ingredient in the creation of various fragrance accords.[3] Its physical and chemical properties

are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1667271?utm_src=pdf-interest
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pentyl_pentanoate
https://www.guidechem.com/encyclopedia/pentyl-valerate-dic10008.html
https://www.guidechem.com/encyclopedia/pentyl-valerate-dic10008.html
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://www.benchchem.com/product/b1667271?utm_src=pdf-body
https://scent.vn/en/pages/compound/pentyl-valerate-1179
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C10H20O2 [3]

Molecular Weight 172.26 g/mol [3]

Appearance Colorless liquid [2]

Odor Profile

Fruity, apple, pineapple, sweet,

banana, green, winey,

ethereal, ripe, tropical

[3]

Substantivity on Skin Approximately 4 hours [4]

Boiling Point 201-203 °C [5]

Flash Point 81 °C (closed cup) [5]

Density 0.865 g/mL at 20 °C [5]

Solubility
Soluble in ethanol and ether;

insoluble in water.
[2]

Applications in Fragrance Formulation
Pentyl valerate is a versatile fragrance ingredient used to impart a juicy and fresh fruitiness to

a wide range of products.[3] Its primary applications include:

Fine Fragrances: Used to create bright, fruity top and heart notes, particularly in floral-fruity

and gourmand fragrance families.

Personal Care Products: Incorporated into shampoos, soaps, lotions, and body mists to

provide a pleasant and lasting fruity scent.[6]

Home Care Products: Utilized in air fresheners and detergents to create a fresh and clean

ambiance.[3]

Due to its strong fruity character, pentyl valerate is a key component in the formulation of

apple and pineapple fragrance accords.[1] While specific concentrations in proprietary

fragrance formulas are not publicly available, it is known that fruity esters can be used at

various levels depending on the desired outcome. In some fruity compositions, esters like amyl
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butyrate (a related compound) have been used at concentrations exceeding 50% of the blend.

[7]

Regulatory Status
According to the International Fragrance Association (IFRA) standards, there are currently no

restrictions on the use of pentyl valerate in fragrance formulations across all product

categories. This indicates a favorable safety profile for its intended use in consumer products.

Experimental Protocols
The following are detailed protocols for key experiments relevant to the evaluation of pentyl
valerate in fragrance formulations.

Sensory Analysis: Triangle Test for Odor Difference
Objective: To determine if a perceptible difference in odor exists between two fragrance

formulations, one containing pentyl valerate and a control.

Materials:

Three identical sniffing strips or glass vials for each panelist.

Fragrance formulation with pentyl valerate.

Control fragrance formulation without pentyl valerate.

Odor-free environment.

Panel of at least 15 trained sensory assessors.

Procedure:

For each panelist, prepare a set of three samples. Two of the samples will be identical (either

both control or both with pentyl valerate), and one will be different. The presentation order

should be randomized for each panelist.

Label the samples with random three-digit codes.
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Present the three samples to each panelist in a sequential and balanced order.

Instruct the panelists to sniff each sample and identify the one that is different from the other

two.

Record the responses of each panelist.

Analyze the results statistically using a binomial test to determine if the number of correct

identifications is significantly greater than what would be expected by chance.

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To determine the concentration of pentyl valerate in a fragrance oil.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Appropriate capillary column (e.g., DB-5ms).

Helium carrier gas.

Pentyl valerate standard of known purity.

Fragrance oil sample.

Solvent (e.g., ethanol or dichloromethane).

Volumetric flasks and pipettes.

Procedure:

Standard Preparation: Prepare a series of standard solutions of pentyl valerate in the

chosen solvent at different known concentrations to create a calibration curve.

Sample Preparation: Accurately weigh a known amount of the fragrance oil and dilute it with

the solvent to a suitable concentration for GC-MS analysis.[8]
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GC-MS Analysis:

Inject a fixed volume of each standard solution and the prepared sample solution into the

GC-MS system.

Set the GC oven temperature program to achieve good separation of the fragrance

components. A typical program might start at 50°C and ramp up to 250°C.

The mass spectrometer should be operated in full-scan mode to identify the components

and in selected ion monitoring (SIM) mode for quantification of pentyl valerate, using

characteristic ions.

Data Analysis:

Identify the peak corresponding to pentyl valerate in the chromatogram based on its

retention time and mass spectrum.

Integrate the peak area of pentyl valerate in both the standard and sample

chromatograms.

Construct a calibration curve by plotting the peak area versus the concentration of the

standard solutions.

Determine the concentration of pentyl valerate in the sample by comparing its peak area

to the calibration curve.

Accelerated Stability Testing of a Fragrance Formulation
Objective: To evaluate the stability of a fragrance formulation containing pentyl valerate under

accelerated aging conditions.

Materials:

Fragrance formulation containing pentyl valerate in its final product base (e.g., ethanol for a

fine fragrance, lotion base for a cream).

Final product packaging.
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Temperature and humidity-controlled stability chambers.

UV light exposure cabinet.[9]

GC-MS for chemical analysis.

Trained sensory panel for olfactory evaluation.

Procedure:

Sample Preparation: Prepare multiple samples of the final product in its intended packaging.

[10]

Initial Analysis (Time 0):

Conduct a full chemical analysis of a control sample using GC-MS to determine the initial

concentration of pentyl valerate and other key fragrance components.

Perform a sensory evaluation of the control sample to establish the initial odor profile.

Measure physical parameters such as color, pH, and viscosity.

Accelerated Aging: Place the samples in stability chambers under various stress conditions.

Common conditions include:[11][12]

Elevated temperature: 40°C, 50°C.

Elevated temperature and humidity: 40°C / 75% RH.

Freeze-thaw cycles: e.g., 24 hours at -10°C followed by 24 hours at 25°C, repeated for

several cycles.

UV light exposure: To simulate exposure to sunlight.

Time Point Analysis: At specified time intervals (e.g., 1, 2, 3, and 6 months), remove samples

from the stability chambers and allow them to return to room temperature.[13]

Evaluation:
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Visually inspect the samples for any changes in color, clarity, or phase separation.

Measure the physical parameters (pH, viscosity).

Conduct a sensory evaluation to assess any changes in the odor profile.

Perform GC-MS analysis to quantify the concentration of pentyl valerate and identify any

degradation products.

Data Analysis: Compare the results from each time point to the initial analysis to determine

the stability of the fragrance formulation and predict its shelf life.
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Experimental workflow for evaluating pentyl valerate.
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Olfactory signaling pathway for esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pentyl pentanoate - Wikipedia [en.wikipedia.org]

2. Page loading... [guidechem.com]

3. scent.vn [scent.vn]

4. amyl valerate, 2173-56-0 [thegoodscentscompany.com]

5. chemicalbook.com [chemicalbook.com]

6. Ethyl Pentanoate | 539-82-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

7. The chemistry of Pineapple - Blog — Scentspiracy [scentspiracy.com]

8. GC-MS Determination of Undeclared Phthalate Esters in Commercial Fragrances:
Occurrence, Profiles and Assessment of Carcinogenic and Non-Carcinogenic Risk
Associated with Their Consumption among Adult Consumers - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. iltusa.com [iltusa.com]

10. humiditycontrol.com [humiditycontrol.com]

11. certifiedcosmetics.com [certifiedcosmetics.com]

12. certified-laboratories.com [certified-laboratories.com]

13. ema.europa.eu [ema.europa.eu]

To cite this document: BenchChem. [Application of Pentyl Valerate in Fragrance Formulation:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667271#application-of-pentyl-valerate-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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